Notch Inhibitor
  • Tangeretin
    Tangeretin
    • Cat. No.:
    • B192479
    • CAS No.:
    • 481-53-8
    • Molecular Formula:
    • C20H20O7
    • Molecular Weight:
    • 372.4 g/mol
    Description
    Tangeretin is a pentamethoxyflavone flavone with methoxy groups at positions 4', 5, 6 , 7 and 8. It has a role as an antineoplastic agent and a plant metabolite.
    Tangeretin has been reported in Camellia sinen...
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  • LY900009
    LY900009
    • Cat. No.:
    • B608750
    • CAS No.:
    • 209984-68-9
    • Molecular Formula:
    • C23H27N3O4
    • Molecular Weight:
    • 409.5 g/mol
    Description
    LY900009 is a small molecule inhibitor of Notch signalling via selective inhibition of the γ-secretase protein. LY900009 inhibited plasma levels of amyloid-β peptide in a dose-dependent manner with 80-90% inhib...
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  • Z-Ile-Leu-aldehyde
    Z-Ile-Leu-aldehyde
    • Cat. No.:
    • B611938
    • CAS No.:
    • Molecular Formula:
    • C20H30N2O4
    • Molecular Weight:
    • 362.5 g/mol
    Description
    Z-Ile-Leu-al is a cell-permeable, reversible inhibitor of γ-secretase. It acts by reducing amyloid β (Aβ)-production by blocking γ-secretase activity in vitro.
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  • RBPJ Inhibitor-1
    RBPJ Inhibitor-1
    • Cat. No.:
    • B1193699
    • CAS No.:
    • Molecular Formula:
    • C17H14FN3O2
    • Molecular Weight:
    • 311.31 g/mol
    Description
    RIN1 is a novel inhibitor of the transcription factor RBPJ, disrupting the interaction between NOTCH and RBPJ and blocking the functional interaction of RBPJ with SHARP.
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  • Carvacrol
    Carvacrol
    • Cat. No.:
    • B1668589
    • CAS No.:
    • 499-75-2
    • Molecular Formula:
    • C10H14O
    • Molecular Weight:
    • 150.22 g/mol
    Description
    Carvacrol is a phenol that is a natural monoterpene derivative of cymene. An inhibitor of bacterial growth, it is used as a food additive. Potent activator of the human ion channels transient receptor potential ...
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  • IMR-1
    IMR-1
    • Cat. No.:
    • B1671805
    • CAS No.:
    • Molecular Formula:
    • C15H15NO5S2
    • Molecular Weight:
    • 353.4 g/mol
    Description
    IMR-1 is an inhibitor of mastermind-like 1 (Maml1) recruitment to chromatin. It binds to the intracellular domain of Notch (KD = 11 µM) and prevents transcription of Notch target genes by inhibiting the recruitm...
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  • Psoralidin
    Psoralidin
    • Cat. No.:
    • B1678305
    • CAS No.:
    • 18642-23-4
    • Molecular Formula:
    • C20H16O5
    • Molecular Weight:
    • 336.3 g/mol
    Description
    Psoralidin is a member of the class of coumestans that is coumestan substituted by hydroxy groups at positions 3 and 9 and a prenyl group at position 2 respectively. It has a role as a plant metabolite and an es...
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  • SAHM1 TFA
    SAHM1 TFA
    • Cat. No.:
    • B2360431
    • CAS No.:
    • Molecular Formula:
    • C94H162N36O23S
    • Molecular Weight:
    • 2196.6 g/mol
    Description
    SAHM1 TFA is a useful research compound. Its molecular formula is C94H162N36O23S and its molecular weight is 2196.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SAHM1 TFA suitable for man...
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  • ZLDI-8
    ZLDI-8
    • Cat. No.:
    • B2879995
    • CAS No.:
    • Molecular Formula:
    • C24H23N3O3S
    • Molecular Weight:
    • 433.5 g/mol
    Description
    ZLDI-8 is a useful research compound. Its molecular formula is C24H23N3O3S and its molecular weight is 433.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ZLDI-8 suitable for many research...
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  • BT-Gsi
    BT-Gsi
    • Cat. No.:
    • B12425330
    • CAS No.:
    • Molecular Formula:
    • C26H46BrN5O10P2
    • Molecular Weight:
    • 730.5 g/mol
    Description
    BT-Gsi is a useful research compound. Its molecular formula is C26H46BrN5O10P2 and its molecular weight is 730.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BT-Gsi suitable for many rese...
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